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Compound of Interest

Compound Name: cis,trans-Germacrone

Cat. No.: B15577108

Get Quote

Germacrone is a 10-membered ring sesquiterpenoid ketone. The most commonly isolated and
studied isomer from natural sources is (E,E)-Germacrone, also known as trans,trans-
Germacrone. The cis,trans-Germacrone isomer is typically generated through photochemical
iIsomerization of the trans,trans form.[1][2] The fundamental properties of these isomers are

summarized below.
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Reference

Compound Name

cis,trans-Germacrone

[3]

CAS Number 32663-51-7 [3]
Synonym cis-1,trans-5-Germacrone [1]
Molecular Formula Ci1s5H220 [4115]
Molecular Weight 218.34 g/mol [41[5]

Compound Name

trans,trans-Germacrone

[4]

CAS Number 6902-91-6 [415116]
Germacrone, (E,E)-

Synonyms [4]
Germacrone

Molecular Formula Ci15H220 [41[5]

Molecular Weight 218.34 g/mol [41[5]

Melting Point 55-58 °C [3]

Synthesis and Experimental Protocols

The primary route to obtaining cis,trans-Germacrone is through the UV irradiation of its more

stable trans,trans isomer.[2] The starting material, trans,trans-Germacrone, is typically isolated

from the essential oils of plants from the Zingiberaceae family, such as Curcuma species.[4][7]

Key Experiment: Photoisomerization of trans,trans-

Germacrone

This protocol details the conversion of trans,trans-Germacrone to a mixture of photoisomers,

including the target cis,trans-Germacrone.

Objective: To convert trans,trans-Germacrone to a mixture of isomers including cis,trans-

Germacrone via photochemical isomerization.[2]
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Materials:

trans,trans-Germacrone (isolated from a natural source or synthesized)
Hexane (spectroscopy grade)

Medium-pressure mercury vapor lamp (e.g., 450W)

Quartz immersion well photoreactor with a cooling jacket

Nitrogen gas supply

Rotary evaporator

GC-MS or HPLC system for monitoring

Procedure:

Solution Preparation: Prepare a solution of trans,trans-Germacrone in hexane at a
concentration of approximately 0.02 M in the quartz photoreactor.[2]

Degassing: Purge the solution with a steady stream of nitrogen gas for 30 minutes to remove
dissolved oxygen, which can quench the reaction.[2]

Irradiation: Maintain a slow stream of nitrogen and turn on the reactor's cooling system to
maintain a constant temperature (e.g., 20-25 °C). Turn on the UV lamp and irradiate the
solution with constant stirring.[2]

Reaction Monitoring: Monitor the reaction's progress by taking small aliquots at regular
intervals (e.g., every 30 minutes). Analyze these aliquots by GC-MS or HPLC to determine
the ratio of isomers.[2]

Completion and Work-up: Once the desired conversion is achieved or the reaction reaches a
photostationary state, turn off the lamp.

Solvent Removal: Remove the hexane under reduced pressure using a rotary evaporator at
a low temperature (<30 °C).[2] The resulting crude mixture contains trans,trans-, cis,trans-,
and cis,cis-Germacrone, which can then be separated by chromatography.
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Below is a workflow diagram illustrating the process from natural source to purified isomer.

Step 1: Extraction & Isolation
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Caption: Experimental workflow for cis,trans-Germacrone production.

Identification and Characterization

Distinguishing between cis and trans isomers requires specific spectroscopic techniques. The
spatial arrangement of substituents around the double bonds significantly influences the

spectral output.[8][9]

Spectroscopic Data

While a complete, published dataset for pure cis,trans-Germacrone is scarce, the
characteristics of the well-documented trans,trans-Germacrone provide a basis for comparison.
Key differences are expected in NMR coupling constants and IR absorption bands.[8][10]
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trans,trans-Germacrone
(Observed Data)

cis,trans-Germacrone
(Expected Differences)

1H-NMR (CDCls, 500 MHz)

o (ppm): 1.43 (3H, s), 1.62
(3H,s), 1.72 (3H, s), 2.91-2.98
(3H, m), 3.43 (1H, d, J=10.5
Hz), 4.66 (1H, d, J=14.0 Hz),
4.98 (1H, d, J=10.5 Hz).[11]

The vicinal coupling constant
(3J) for protons across a cis
double bond is typically smaller
(6-12 Hz) compared to a trans
double bond (12-18 Hz).[8]
Chemical shifts of protons near

the cis bond will be altered.

13C-NMR (CDCls, 125 MHz)

o (ppm): 207.1 (C=0), 139.8,
135.7,133.1, 131.3, 126.4,
125.0 (olefinic C), 55.5, 38.1,
28.6, 24.1 (aliphatic C), 17.8,
16.6, 15.6 (CHs).[11]

Carbon atoms involved in or
adjacent to the cis double
bond will exhibit different
chemical shifts due to steric

effects.

C=0 stretch: ~1673 cm~1.[11]

The C-H wagging (out-of-plane
bend) is highly diagnostic.
trans alkenes show a strong
band around 960-980 cm—1,
while cis alkenes show a
broad, strong band around
675-730 cm~L.[10]

Mass Spec.

EI-MS, m/z (%): 218 [M]*.[12]

The mass spectrum is not
expected to reliably distinguish
between cis and trans isomers
as they are constitutional
isomers with the same mass
and often similar fragmentation
patterns.[13] LC-MS or GC-MS
is used for separation prior to
detection.[14]

Isomeric Relationships

The photochemical reaction creates a dynamic equilibrium between the isomers. The

relationship is illustrated in the diagram below.
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Caption: Photoisomeric equilibrium of Germacrone isomers.

Biological Activity and Signaling Pathways

Germacrone and its isomers have attracted interest for a range of pharmacological activities,
including anti-inflammatory, antimicrobial, and anticancer properties.[4][6] Studies on
trans,trans-Germacrone have shown it can inhibit the proliferation of breast cancer cell lines by
inducing cell cycle arrest and apoptosis.[15] This process is believed to be mediated through
the mitochondrial pathway.

A simplified diagram of the proposed apoptotic signaling pathway induced by Germacrone is
presented below.
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Caption: Proposed mitochondrial apoptosis pathway induced by Germacrone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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